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Compound of Interest

Compound Name: Pantasept

Cat. No.: B1178882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dilution and use of Pantasept
instrument disinfectant concentrate for the cleaning and prophylactic disinfection of

thermostable and thermolabile instruments.

Principle and Scope
Pantasept is a professional-grade disinfectant concentrate with virucidal, bactericidal, and

fungicidal properties. Its formulation is designed for the manual cleaning and disinfection of

instruments in immersion baths and is also suitable for use in ultrasonic baths.[1][2] The active

ingredients, Didecyldimethylammonium chloride and N-(3-aminopropyl)-N-dodecyl-propane-

1,3-diamine, provide a broad spectrum of antimicrobial activity.[1][3]

Important Note: This product is intended for prophylactic disinfection and is not suitable for the

terminal disinfection or sterilization of semi-critical and critical medical devices that will enter

sterile tissue or the vascular system.[1]

Active Ingredients
The antimicrobial efficacy of Pantasept is attributed to the following active components:

Didecyldimethylammonium chloride (4.4 g per 100 g)[1][3]

N-(3-aminopropyl)-N-dodecyl-propane-1,3-diamine (2.75 g per 100 g)[1][3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1178882?utm_src=pdf-interest
https://www.benchchem.com/product/b1178882?utm_src=pdf-body
https://www.benchchem.com/product/b1178882?utm_src=pdf-body
https://www.mueller-omicron.com/wp-content/download/Produktinfo/EN/Produktinfo-Dentasept%20ID%20pur-EN.pdf
https://acc.huberlab.ch/huberlab/en/CHF/Assortment/Medicine-%26-Healthcare/Safety-%26-Hygiene/Surface-cleaning-%26-disinfection/PANTASEPT-Disinfectant/p/cat_102218
https://www.mueller-omicron.com/wp-content/download/Produktinfo/EN/Produktinfo-Dentasept%20ID%20pur-EN.pdf
https://alisdental-lb.com/product/dentasept-instrument-disinfectant/
https://www.mueller-omicron.com/wp-content/download/Produktinfo/EN/Produktinfo-Dentasept%20ID%20pur-EN.pdf
https://www.benchchem.com/product/b1178882?utm_src=pdf-body
https://www.mueller-omicron.com/wp-content/download/Produktinfo/EN/Produktinfo-Dentasept%20ID%20pur-EN.pdf
https://alisdental-lb.com/product/dentasept-instrument-disinfectant/
https://www.mueller-omicron.com/wp-content/download/Produktinfo/EN/Produktinfo-Dentasept%20ID%20pur-EN.pdf
https://alisdental-lb.com/product/dentasept-instrument-disinfectant/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: Dilution and Contact Times
For effective disinfection, adhere to the following dilution ratios and contact times. Prepare the

working solution by diluting the concentrate with warm water (10°C to 30°C) of at least drinking

water quality.[1]

Target
Microorganism

Efficacy
Standard

Dilution Ratio
(Concentrate:
Water)

Concentration
(%)

Contact Time

Bacteria (incl.

MRSA)

EN 13727, EN

14561, VAH
1:66 1.5% 15 minutes

1:100 1.0% 60 minutes

Candida albicans
EN 13624, EN

14562, VAH
1:66 1.5% 15 minutes

1:100 1.0% 60 minutes

Bacteria &

Candida albicans

(in ultrasonic

bath)

EN 14561, EN

14562
1:100 1.0% 5 minutes

Enveloped

Viruses (e.g.,

HBV, HIV, HCV,

SARS-CoV-2)

DVV/RKI, EN

14476, EN

17111

1:66 1.5% 15 minutes

Tuberculocidal &

Mycobactericidal

(M. terrae, M.

avium)

EN 14348, EN

14563
1:25 4.0% 30 minutes

1:33 3.0% 60 minutes
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Determine the required concentration of the working solution based on the target

microorganisms as specified in the table above.

Calculate the required volumes of Pantasept concentrate and warm water. For example, to

prepare 1 liter of a 1.5% solution, mix 15 mL of Pantasept concentrate with 985 mL of water.

Measure the appropriate volume of Pantasept concentrate using a calibrated dispensing

bottle or another suitable dosing system.[1]

Add the concentrate to the measured volume of warm water (10°C to 30°C) in a suitable

container (e.g., immersion bath, ultrasonic bath).[1]

Gently mix the solution to ensure homogeneity.

The working solution should be replaced at least once per working day, or more frequently if

heavily contaminated.[1]

Manual Instrument Disinfection Protocol
Pre-cleaning: Immediately after use, rinse instruments under running water to remove visible

debris.

Immersion: Fully immerse the opened or disassembled instruments into the prepared

Pantasept working solution. Ensure all surfaces and cavities are in complete contact with

the disinfectant.[1]

Contact Time: Allow the instruments to soak for the specified contact time as detailed in the

data table. Do not shorten the contact time.[1]

Rinsing: After the contact time has elapsed, remove the instruments from the solution and

rinse them thoroughly with water of at least drinking water quality. The use of demineralized

water is recommended to prevent spotting.[1]

Drying: Thoroughly dry the instruments using a sterile, lint-free cloth or filtered compressed

air.

Inspection: Visually inspect the instruments for cleanliness and any signs of damage before

storage or further processing.
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Instrument Disinfection in an Ultrasonic Bath
Follow the pre-cleaning steps as outlined in the manual disinfection protocol.

Prepare the Pantasept working solution directly in the ultrasonic bath according to the

manufacturer's instructions and the dilution table.

Place the instruments in the ultrasonic bath, ensuring they are fully submerged and not

overlapping.

Run the ultrasonic bath for the specified contact time (e.g., 5 minutes for a 1.0% solution for

bacteria and Candida albicans).[1]

Follow the rinsing, drying, and inspection steps as described in the manual disinfection

protocol.

Material Compatibility
Pantasept is stated to have outstanding material compatibility and corrosion protection.[1]

However, it is always recommended to check the tolerance of new or sensitive materials before

use.[1] The active ingredients, quaternary ammonium compounds, generally have good

compatibility with a range of materials.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including protective gloves and eye

protection, when handling the concentrate and working solutions.[1]

Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with

water and seek medical advice.[1]

Ensure adequate ventilation in the work area.

Do not mix Pantasept with other cleaning agents or disinfectants.[1]

Store the concentrate in its original container in a cool, well-ventilated area.
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Preparation

Disinfection

Post-Disinfection

Start: Contaminated Instruments

1. Pre-cleaning
(Rinse with water)

2. Prepare Pantasept Solution
(Dilute concentrate with warm water)

3. Immerse Instruments
(Ensure full contact)

4. Adhere to Contact Time
(Refer to data table)

5. Rinse Thoroughly
(Preferably with demineralized water)

6. Dry Instruments

7. Inspect for Cleanliness
and Damage

End: Disinfected Instruments

Click to download full resolution via product page

Caption: Workflow for instrument disinfection using Pantasept.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1178882?utm_src=pdf-custom-synthesis
https://www.mueller-omicron.com/wp-content/download/Produktinfo/EN/Produktinfo-Dentasept%20ID%20pur-EN.pdf
https://acc.huberlab.ch/huberlab/en/CHF/Assortment/Medicine-%26-Healthcare/Safety-%26-Hygiene/Surface-cleaning-%26-disinfection/PANTASEPT-Disinfectant/p/cat_102218
https://acc.huberlab.ch/huberlab/en/CHF/Assortment/Medicine-%26-Healthcare/Safety-%26-Hygiene/Surface-cleaning-%26-disinfection/PANTASEPT-Disinfectant/p/cat_102218
https://alisdental-lb.com/product/dentasept-instrument-disinfectant/
https://www.benchchem.com/product/b1178882#dilution-and-preparation-of-pantasept-for-instrument-sterilization
https://www.benchchem.com/product/b1178882#dilution-and-preparation-of-pantasept-for-instrument-sterilization
https://www.benchchem.com/product/b1178882#dilution-and-preparation-of-pantasept-for-instrument-sterilization
https://www.benchchem.com/product/b1178882#dilution-and-preparation-of-pantasept-for-instrument-sterilization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1178882?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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